Cas no 2228864-08-0 (5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol)

5-Bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol is a brominated phenolic compound featuring a hydroxydimethylpropyl substituent, which enhances its stability and reactivity in synthetic applications. The bromine moiety provides electrophilic character, making it useful in coupling reactions and as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl and dimethylpropyl groups contribute to its solubility in polar organic solvents, facilitating purification and further functionalization. Its rigid molecular structure ensures consistent performance in multi-step syntheses. This compound is particularly valued for its potential in constructing complex heterocycles and as a precursor for bioactive molecules. Proper handling is advised due to its reactive functional groups.
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol structure
2228864-08-0 structure
Product name:5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
CAS No:2228864-08-0
MF:C11H15BrO2
MW:259.139602899551
CID:6264806
PubChem ID:165720543

5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
    • 2228864-08-0
    • EN300-1907749
    • Inchi: 1S/C11H15BrO2/c1-11(2,7-13)6-8-3-4-9(12)5-10(8)14/h3-5,13-14H,6-7H2,1-2H3
    • InChI Key: LCSLTFFUGPLPFR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)O)CC(C)(C)CO

Computed Properties

  • Exact Mass: 258.02554g/mol
  • Monoisotopic Mass: 258.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 3

5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1907749-0.1g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
0.1g
$855.0 2023-09-18
Enamine
EN300-1907749-1.0g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
1g
$971.0 2023-06-01
Enamine
EN300-1907749-0.05g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
0.05g
$816.0 2023-09-18
Enamine
EN300-1907749-0.25g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
0.25g
$893.0 2023-09-18
Enamine
EN300-1907749-10g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
10g
$4176.0 2023-09-18
Enamine
EN300-1907749-1g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
1g
$971.0 2023-09-18
Enamine
EN300-1907749-5g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
5g
$2816.0 2023-09-18
Enamine
EN300-1907749-2.5g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
2.5g
$1903.0 2023-09-18
Enamine
EN300-1907749-10.0g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
10g
$4176.0 2023-06-01
Enamine
EN300-1907749-0.5g
5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
2228864-08-0
0.5g
$933.0 2023-09-18

Additional information on 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol

Introduction to 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol (CAS No. 2228864-08-0)

5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol, with the chemical identifier CAS No. 2228864-08-0, is a compound of significant interest in the field of pharmaceutical and biochemical research. This molecule, characterized by its 5-bromo substituent and 3-hydroxy-2,2-dimethylpropyl side chain, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its potential in drug discovery and molecular biology. The presence of both bromine and hydroxyl functional groups provides a versatile platform for further chemical modifications, enabling the development of novel derivatives with enhanced biological activity.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that possess both inhibitory and modulatory effects on biological pathways. 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol has been investigated for its potential role in modulating enzyme activity and interacting with specific target proteins. Preliminary studies suggest that this compound may exhibit promising properties in the treatment of inflammatory diseases and metabolic disorders.

The structural features of 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles. The bulky side chain, derived from the 3-hydroxy-2,2-dimethylpropyl group, contributes to increased solubility and reduced metabolic clearance, which are critical factors for drug efficacy. Additionally, the bromine atom at the 5-position offers a handle for further derivatization through cross-coupling reactions, allowing for the introduction of diverse functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol with biological targets. Molecular docking studies have identified potential binding sites on enzymes such as kinases and phosphatases, suggesting that this compound may interfere with key signaling pathways involved in disease progression. These findings have opened new avenues for developing targeted therapies based on this molecular scaffold.

The role of 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol in drug discovery has also been explored in the context of antibiotic resistance. Emerging evidence indicates that this compound may exhibit synergistic effects when combined with existing antibiotics, potentially overcoming resistance mechanisms by targeting bacterial cell wall synthesis or metabolic pathways. Such findings are particularly relevant in light of the growing global concern over antibiotic-resistant infections.

In conclusion, 5-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol (CAS No. 2228864-08-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a significant role in the advancement of modern medicine.

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